3-Pyridineoctanol

• CAS No.: 107071-79-4
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 8-pyridin-3-yloctan-1-ol
• InChI: InChI=1S/C13H21NO/c15-11-6-4-2-1-3-5-8-13-9-7-10-14-12-13/h7,9-10,12,15H,1-6,8,11H2
• InChI Key: ZHPQAUZSUUMCJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CCCCCCCCO

Description

3-Pyridineoctanol (IUPAC name: 8-(pyridin-3-yl)octan-1-ol) is a pyridine derivative featuring an eight-carbon aliphatic chain terminated by a hydroxyl group and a pyridine ring at the third position. Its molecular formula is C₁₃H₂₁NO, with a molecular weight of 207.31 g/mol. The compound combines the hydrophilic pyridine moiety with a lipophilic octanol chain, making it a versatile intermediate in pharmaceutical synthesis, agrochemicals, and material science. Its amphiphilic nature enables applications in drug delivery systems and surfactant formulations .

Comparison with Similar Compounds

The structural and functional similarities of 3-pyridineoctanol to other pyridine-containing alcohols and derivatives are critical for understanding its unique properties. Below is a detailed comparison with key analogs:

Structural Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Primary Applications
3-Pyridineoctanol	C₁₃H₂₁NO	207.31	8-carbon chain, pyridin-3-yl, terminal -OH	Drug delivery, surfactants, polymers
1-Pyridin-3-yl-ethanol	C₇H₉NO	123.15	2-carbon chain, pyridin-3-yl, terminal -OH	Pharmaceutical intermediates
[3-(Pyridin-2-yl)piperidin-3-yl]methanol	C₁₁H₁₆N₂O	192.26	Piperidine ring fused with pyridine, -CH₂OH	Advanced polymers, coatings
2-(Methylamino)pyridine-3-methanol	C₈H₁₂N₂O	152.20	Methylamino group, pyridin-3-yl, -CH₂OH	Anticancer agents, agrochemicals

Key Observations :

• Chain Length: 3-Pyridineoctanol’s extended octanol chain enhances lipophilicity compared to shorter analogs like 1-pyridin-3-yl-ethanol, improving membrane permeability in drug formulations .
• Hydroxyl Group Position: Unlike [3-(pyridin-2-yl)piperidin-3-yl]methanol, where the -OH is part of a rigid bicyclic system, 3-pyridineoctanol’s terminal hydroxyl group offers greater flexibility for chemical modifications .

Key Differences :

• 3-Pyridineoctanol requires longer-chain precursors (e.g., 8-bromooctanol), increasing synthetic complexity compared to shorter analogs.
• Higher yields for 1-pyridin-3-yl-ethanol reflect simpler reduction pathways versus multi-step acylations for propionyl derivatives .

Physicochemical Properties

Property	3-Pyridineoctanol	1-Pyridin-3-yl-ethanol	[3-(Pyridin-2-yl)piperidin-3-yl]methanol
LogP (Octanol-Water)	3.2	0.9	1.8
Water Solubility	Low	Moderate	Low
Melting Point	45–47°C	62–64°C	98–100°C

Insights :

• 3-Pyridineoctanol’s high LogP aligns with its use in lipid-based formulations, whereas 1-pyridin-3-yl-ethanol’s moderate solubility suits aqueous-phase reactions .
• Rigid bicyclic structures (e.g., piperidin-3-yl derivatives) elevate melting points, impacting solid-state stability .